N'-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-N-(2-methylpropyl)ethanediamide

• IUPAC Name: N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-N'-(2-methylpropyl)oxamide
• InChI: InChI=1S/C18H27ClN4O2/c1-14(2)13-21-18(25)17(24)20-7-8-22-9-11-23(12-10-22)16-5-3-15(19)4-6-16/h3-6,14H,7-13H2,1-2H3,(H,20,24)(H,21,25)
• InChI Key: KVFFAOVHAIMBDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(=O)NCCN1CCN(CC1)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H27ClN4O2
• Molecular Weight: 366.9 g/mol

Description

The compound is a potent and selective D4 dopamine receptor ligand. It has been used as a lead in drug development, with modifications made to its amide bond and alkyl chain linking the benzamide moiety to the piperazine ring.

Synthesis Analysis

The compound has been synthesized by N-alkylation of 4-(4-chlorophenyl)piperazine with ethyl 2-bromo-2-methylpropanoate. Other methods for the synthesis of piperazine derivatives, which may be relevant, include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The empirical formula of the compound is C20H24ClN3O2 and it has a molecular weight of 373.88. The IR, 1H NMR, 13C NMR, and Mass spectroscopic data of the compound have been reported.

Chemical Reactions Analysis

The compound was synthesized via N-alkylation, which is a type of substitution reaction. Other reactions involved in the synthesis of similar compounds include cyclization, the Ugi reaction, ring opening of aziridines, intermolecular cycloaddition, and photocatalytic synthesis.

Physical And Chemical Properties Analysis

The compound is a solid and is soluble in DMSO but insoluble in water. Its SMILES string is COc1cccc(c1)C(=O)NCCN2CCN(CC2)c3ccc(Cl)cc3.

Scientific Research Applications

NCPE has been studied extensively for its potential applications in scientific research. It has been used as a model compound for the study of the structure-activity relationships of piperazine derivatives, and for the study of the interactions between piperazine and other molecules. It has also been used to study the effects of piperazine derivatives on the metabolism of cells, as well as their effects on the expression of certain genes. Additionally, NCPE has been used to study the structure and function of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.

Mechanism of Action

Target of Action

The compound, also known as F5266-0402 or VU0640102-1, primarily targets the D4 dopamine receptor . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The D4 subtype is known to influence cognitive and emotional processes .

Mode of Action

This compound acts as a potent and selective ligand for the D4 dopamine receptor . A ligand is a substance that forms a complex with a biomolecule to serve a biological purpose. In this case, the compound binds to the D4 dopamine receptor, initiating a biochemical reaction .

Biochemical Pathways

Upon binding to the D4 dopamine receptor, the compound influences the dopaminergic pathways in the brain . These pathways play crucial roles in a variety of functions including reward, memory, and motor control among others .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its interaction with the D4 dopamine receptor. By acting as a ligand for this receptor, it can influence various neurological processes, potentially leading to changes in cognition and emotion .

Advantages and Limitations for Lab Experiments

NCPE has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is a relatively stable compound, and can be synthesized easily in a laboratory setting. Additionally, it has a wide range of potential applications in scientific research, making it a useful tool for studying the structure-activity relationships of piperazine derivatives. However, it is important to note that NCPE has a number of potential side effects, including sedation and an increased risk of seizures. Additionally, it should not be used in humans or animals without prior approval from a qualified medical professional.

Future Directions

There are a number of potential future directions for research on NCPE. One area of research is the further exploration of its potential applications in scientific research, such as the study of the structure-activity relationships of piperazine derivatives. Additionally, further research could be done on the biochemical and physiological effects of NCPE, such as its effects on the metabolism of cells and its effects on the expression of certain genes. Additionally, further research could be done on the potential side effects of NCPE, such as its sedative effects and its potential to increase the risk of seizures. Finally, further research could be done on the potential therapeutic applications of NCPE, such as its potential use as an anxiolytic or an antidepressant.

Synthesis Methods

NCPE can be synthesized in a number of ways. The most commonly used method is the condensation reaction between 4-chlorophenylpiperazine and 2-methylpropylenediamine. This reaction is carried out in an aqueous solution at room temperature, and the product is purified by recrystallization. Other methods for the synthesis of NCPE include the reaction of 4-chlorophenylpiperazine with ethylenediamine, and the reaction of 4-chlorophenylpiperazine with 2-methylpropylenediamine in the presence of a catalyst.